Cas no 168644-98-2 ((2,4,5-trifluorophenyl)methanamine hydrochloride)

(2,4,5-Trifluorophenyl)methanamine hydrochloride is a fluorinated aromatic amine derivative commonly employed as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of three fluorine atoms on the phenyl ring enhances its electron-withdrawing properties, making it valuable for constructing bioactive molecules with improved metabolic stability and binding affinity. The hydrochloride salt form ensures better handling, solubility, and storage stability compared to the free base. This compound is particularly useful in the development of CNS-targeting drugs, enzyme inhibitors, and other fluorinated scaffolds. Its high purity and well-characterized structure make it a reliable building block for research and industrial applications requiring precise fluorinated motifs.

(2,4,5-trifluorophenyl)methanamine hydrochloride structure

168644-98-2 structure

Product Name:(2,4,5-trifluorophenyl)methanamine hydrochloride

CAS No:168644-98-2

MF:C₇H₇ClF₃N

MW:197.585391283035

CID:1349839

PubChem ID:86183388

Update Time:2025-05-27

(2,4,5-trifluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, 2,4,5-trifluoro-, hydrochloride
- (2,4,5-trifluorophenyl)methanamine hydrochloride
- (2,4,5-trifluorophenyl)methanaminehydrochloride
- (2,4,5-trifluorophenyl)methanamine;hydrochloride
- 168644-98-2
- Z4526306644
- EN300-19082356
- Inchi： 1S/C7H6F3N.ClH/c8-5-2-7(10)6(9)1-4(5)3-11;/h1-2H,3,11H2;1H
- InChI Key： NJDLNDMDWHEHCW-UHFFFAOYSA-N
- SMILES： Cl.FC1C=C(C(=CC=1CN)F)F

Computed Properties

Exact Mass: 197.02201
Monoisotopic Mass: 197.0219114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

(2,4,5-trifluorophenyl)methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-19082356-0.05g	(2,4,5-trifluorophenyl)methanamine hydrochloride	168644-98-2	95%	0.05g	$19.0	2023-09-18
Enamine	EN300-19082356-0.1g	(2,4,5-trifluorophenyl)methanamine hydrochloride	168644-98-2	95%	0.1g	$19.0	2023-09-18
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Enamine	EN300-19082356-5.0g	(2,4,5-trifluorophenyl)methanamine hydrochloride	168644-98-2	95%	5.0g	$127.0	2023-07-10
Enamine	EN300-19082356-10.0g	(2,4,5-trifluorophenyl)methanamine hydrochloride	168644-98-2	95%	10.0g	$229.0	2023-07-10
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